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Compound of Interest

Compound Name: CAY10499

Cat. No.: B15603168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of CAY10499
in dimethyl sulfoxide (DMSO). CAY10499 is a non-selective lipase inhibitor with reported IC50

values of 144 nM, 90 nM, and 14 nM for human recombinant monoacylglycerol lipase (MAGL),

hormone-sensitive lipase (HSL), and fatty acid amide hydrolase (FAAH), respectively.[1][2]

Accurate preparation of stock solutions is critical for ensuring reproducible and reliable

experimental results.

Chemical and Physical Properties
A summary of the key properties of CAY10499 is provided in the table below. This information

is essential for accurate calculations and proper handling of the compound.

Property Value Reference

Molecular Formula C18H17N3O5 [2][3]

Molecular Weight 355.3 g/mol [2][3]

Appearance Crystalline solid [3]

Solubility in DMSO Approximately 20 mg/mL [2][3][4]

Storage Temperature -20°C [3]
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Experimental Protocol: Preparation of a 10 mM
CAY10499 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of CAY10499 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

in vitro and in vivo experiments.

Materials:

CAY10499 (crystalline solid)

Anhydrous/molecular sieve-dried DMSO

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Inert gas (e.g., argon or nitrogen)

Procedure:

Equilibration: Before opening, allow the vial of CAY10499 to equilibrate to room temperature

for at least 15-20 minutes. This prevents the condensation of moisture onto the compound.

Weighing: Accurately weigh out the desired amount of CAY10499 using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

3.553 mg of CAY10499.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol
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Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 355.3 g/mol = 0.003553 g = 3.553 mg

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed

CAY10499. For the example above, add 1 mL of DMSO.

Cap the vial tightly.

Mixing:

Vortex the solution for 1-2 minutes to ensure complete dissolution.

Visually inspect the solution to confirm that no solid particles remain. If necessary, gentle

warming in a 37°C water bath can aid dissolution.

Inert Gas Purge (Optional but Recommended): To enhance the stability of the stock solution,

it is recommended to purge the headspace of the vial with an inert gas like argon or nitrogen

before sealing.[3] This displaces oxygen and minimizes oxidative degradation.

Storage:

Store the stock solution at -20°C in a tightly sealed amber vial to protect it from light.[3][4]

When stored at -20°C, the stock solution should be used within one month. For longer-

term storage (up to 6 months), it is recommended to store at -80°C.[4]

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is advisable to

aliquot the stock solution into smaller, single-use volumes.

Safety Precautions:

CAY10499 should be handled as a potentially hazardous material.[3]

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling the compound and its solutions.
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Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for CAY10499 for complete safety information.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the CAY10499 stock

solution.

Equilibrate CAY10499 to Room Temperature

Weigh CAY10499
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Caption: Workflow for CAY10499 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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